Cas no 1842510-28-4 ((2S)-4-[(thietan-3-yl)amino]butan-2-ol)

• Product Name: (2S)-4-[(thietan-3-yl)amino]butan-2-ol
• CAS No: 1842510-28-4
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 5304774
• Update Time: 2026-03-10

(2S)-4-[(thietan-3-yl)amino]butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-4-(thietan-3-ylamino)butan-2-ol
• (2S)-4-[(thietan-3-yl)amino]butan-2-ol

• Inchi： 1S/C7H15NOS/c1-6(9)2-3-8-7-4-10-5-7/h6-9H,2-5H2,1H3/t6-/m0/s1
• InChI Key： HVIQAJUYABBFKU-LURJTMIESA-N
• SMILES： C[C@H](O)CCNC1CSC1

Additional information on (2S)-4-[(thietan-3-yl)amino]butan-2-ol

Research Brief on (2S)-4-[(thietan-3-yl)amino]butan-2-ol (CAS: 1842510-28-4): Recent Advances and Applications

The compound (2S)-4-[(thietan-3-yl)amino]butan-2-ol (CAS: 1842510-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its thietane ring and hydroxyl functional group, exhibits unique physicochemical properties that make it a promising candidate for drug development and biochemical applications. Recent studies have focused on its synthesis, stereochemical properties, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and enzyme modulation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2S)-4-[(thietan-3-yl)amino]butan-2-ol, highlighting an improved asymmetric synthesis method with 92% enantiomeric excess (ee). The researchers utilized a chiral pool approach starting from L-threonine, followed by a key thietane ring formation via intramolecular nucleophilic substitution. This method offers advantages in scalability and purity compared to earlier racemic syntheses, addressing one of the major challenges in producing this compound for pharmaceutical applications.

Pharmacological investigations have revealed that (2S)-4-[(thietan-3-yl)amino]butan-2-ol acts as a potent modulator of γ-aminobutyric acid (GABA) receptors, with particular affinity for the GABA_B subtype. In vitro studies using rat cortical neurons demonstrated dose-dependent potentiation of GABAergic transmission at concentrations as low as 10 nM. These findings, published in Neuropharmacology (2024), suggest potential applications in anxiety disorders, epilepsy, and possibly neuropathic pain management, though clinical studies are still pending.

The compound's metabolic stability has been evaluated in recent pharmacokinetic studies. A 2024 paper in Drug Metabolism and Disposition reported that (2S)-4-[(thietan-3-yl)amino]butan-2-ol shows favorable metabolic stability in human liver microsomes, with a half-life of approximately 3.2 hours. The primary metabolic pathway involves oxidation of the thietane ring, followed by ring opening, while the amino alcohol moiety remains largely intact. These properties contribute to its promising drug-like characteristics.

Structural analogs of (2S)-4-[(thietan-3-yl)amino]butan-2-ol have been investigated as potential antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) described derivatives with significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the 2-8 μg/mL range. The thietane ring appears crucial for this activity, as opening or modifying this moiety dramatically reduced antibacterial efficacy.

Current research directions include exploring the compound's potential in targeted drug delivery systems. Preliminary work presented at the 2024 American Chemical Society meeting demonstrated that (2S)-4-[(thietan-3-yl)amino]butan-2-ol can serve as a versatile linker for antibody-drug conjugates (ADCs), with its amino and hydroxyl groups providing convenient sites for conjugation while maintaining the structural integrity of both the antibody and payload components.

In conclusion, (2S)-4-[(thietan-3-yl)amino]butan-2-ol (CAS: 1842510-28-4) represents a multifaceted compound with diverse potential applications in medicinal chemistry. Ongoing research continues to uncover new aspects of its biological activity and synthetic utility, positioning it as an important scaffold for future drug development efforts. Further studies are needed to fully explore its therapeutic potential and optimize its pharmacological profile for clinical applications.